Cas no 203248-20-8 (Butanoic acid, 2-[[(4-methoxyphenyl)sulfonyl]methyl]-3-methyl-)
203248-20-8 structure
Product Name:Butanoic acid, 2-[[(4-methoxyphenyl)sulfonyl]methyl]-3-methyl-
CAS No:203248-20-8
MF:C13H18O5S
MW:286.344023227692
CID:1392223
Update Time:2024-08-16
Butanoic acid, 2-[[(4-methoxyphenyl)sulfonyl]methyl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-[[(4-methoxyphenyl)sulfonyl]methyl]-3-methyl-
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- Inchi: 1S/C13H18O5S/c1-9(2)12(13(14)15)8-19(16,17)11-6-4-10(18-3)5-7-11/h4-7,9,12H,8H2,1-3H3,(H,14,15)
- InChI Key: IZKHDGYESOPDLB-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(CS(C1=CC=C(OC)C=C1)(=O)=O)C(C)C
Computed Properties
- Exact Mass: 286.08754
Experimental Properties
- Density: 1.228±0.06 g/cm3(Predicted)
- Boiling Point: 487.9±45.0 °C(Predicted)
- PSA: 80.67
- pka: 3.92±0.11(Predicted)
Butanoic acid, 2-[[(4-methoxyphenyl)sulfonyl]methyl]-3-methyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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